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Compound of Interest

Compound Name: Fentrazamide

Cat. No.: B1672595

Introduction

Fentrazamide is a tetrazolinone herbicide utilized for post-emergence weed control in rice
cultivation, targeting barnyard grass, annual sedges, and various broadleaved weeds.[1] Its
application in flooded paddy fields, however, raises environmental concerns regarding its
potential for off-site transport via surface runoff and leaching through the soil profile.
Understanding the environmental fate of fentrazamide is crucial for developing sustainable
agricultural practices that minimize the risk of water resource contamination.

Paddy fields are unique agroecosystems characterized by a continuous flow of water, which
can facilitate the transport of pesticides into adjacent water bodies.[2] The mobility of a
pesticide is governed by a combination of its physicochemical properties, soil characteristics,
and environmental conditions. Fentrazamide's very low aqueous solubility and persistence in
water systems are key factors influencing its environmental behavior.[1] This document
provides a summary of available data and detailed protocols for researchers to assess the
runoff and leaching potential of fentrazamide in paddy field environments.

Data Presentation

The following tables summarize the key physicochemical properties, degradation kinetics, and
analytical parameters for fentrazamide based on published literature.

Table 1: Physicochemical and Leaching Properties of Fentrazamide
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Property

Value

Remarks Source

Aqueous Solubility

Very Low

- [1]

Volatility

Relatively Volatile

- [1]

GUS Leaching

Potential Index

2.95

Calculated value
indicating high

leachability potential.

Table 2: Dissipation and Degradation Half-life (DTso) of Fentrazamide

Condition Soillwater Half-life (Days) Remarks Source
Paddy Field Volcanic Soil ~30 Literature value.
Paddy Field Alluvial Soil ~20 Literature value.
Dissipation
Aerobic Soll 9.02 followed first-
order kinetics.
Dissipation
Anaerobic followed
Soil 9.06 o
(Flooded) monophasic first-
order kinetics.
) Fentrazamide
Anaerobic .
Water 3.66 dissipated
(Flooded) )
rapidly.

Table 3: Analytical Methodology for Fentrazamide Quantification
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Parameter

Soil

Water Source

Analytical Method

HPLC-UV

HPLC-UV

Extraction Solvent

0.1 N HCI: Acetone
(L:2 viv)

0.1 N HCI: Acetone
(2:2 viv)

Cleanup Method

Silica Solid Phase
Extraction (SPE)

Silica Solid Phase
Extraction (SPE)

HPLC Column ODs-II ODs-II
) Acetonitrile; Water Acetonitrile; Water
Mobile Phase
(70:30 viv) (70:30 viv)
Detection Wavelength 214 nm 214 nm

Recovery Rate

75.2% - 90.4%

89.9% - 97.8%

Method LOQ

0.005 ug/g

0.005 ug/g

Instrument LOD

0.002 pg/mL

0.002 pg/mL

Experimental Protocols

The following protocols provide detailed methodologies for conducting studies on

fentrazamide runoff and leaching in simulated paddy field environments.

Protocol 1: Paddy Field Runoff Simulation

Objective: To quantify the amount of fentrazamide transported from a treated paddy field plot

via surface runoff following a simulated rainfall event.

Materials:

 |solated experimental plots with impermeable boundaries.

¢ Runoff collection system at the edge of the plot.

» Fentrazamide formulation (e.g., suspension concentrate).
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e Rainfall simulator.

e Amber glass bottles for sample collection.
e Flow meter.

Procedure:

e Plot Establishment: Construct bounded plots (e.g., 5m x 2m) on a slight slope, ensuring a
single outlet for runoff collection. The soil should be representative of a typical paddy field.

o Paddy Condition Simulation: Flood the plots with water to a depth of 3-5 cm and maintain
this level for a pre-acclimatization period.

o Herbicide Application: Apply fentrazamide at the recommended agronomic rate (e.g., 100 g
a.i./ha). Ensure even application over the water surface.

» Rainfall Simulation: After a specified interval post-application (e.g., 24 hours), apply
simulated rainfall at a constant intensity for a defined duration.

» Runoff Sample Collection: Collect the entire volume of runoff water from the plot outlet
throughout the rainfall event. Measure the total volume.

e Sub-sampling: Agitate the collected runoff water to ensure homogeneity and take
representative sub-samples in amber glass bottles for analysis.

e Analysis: Analyze the fentrazamide concentration in the water samples using the analytical
method detailed in Protocol 3.

» Calculation: Calculate the total mass of fentrazamide lost in runoff by multiplying the
concentration by the total runoff volume. Express this as a percentage of the initially applied
amount.

Protocol 2: Soil Column Leaching Study

Objective: To assess the vertical mobility and leaching potential of fentrazamide through a soil
profile.
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Materials:

 Intact or repacked soil columns (e.g., 30 cm length, 10 cm diameter).
e Soil representative of a paddy field.

» Fentrazamide analytical standard.

» Simulated irrigation or rainfall system.

e Leachate collection vessels (amber glass).

o Apparatus for soil column sectioning.

Procedure:

e Soil Column Preparation: Collect soil from a paddy field. The column can be packed to a
uniform bulk density or an intact core can be used. Pre-saturate the column with water from
the bottom up to simulate flooded conditions.

» Herbicide Application: Apply a known amount of fentrazamide solution evenly to the surface
of the saturated soil column.

e Leaching Event: Initiate a continuous flow of water (simulating irrigation or rainfall) to the top
of the soil column at a constant rate.

o Leachate Collection: Collect the leachate that passes through the column in fractions
corresponding to specific time intervals or volumes.

e Analysis of Leachate: Analyze the collected leachate fractions for fentrazamide
concentration using the method in Protocol 3.

» Soil Sectioning: At the conclusion of the leaching event, extrude the soil core from the
column and section it into desired depth increments (e.g., 0-5 cm, 5-10 cm, 10-15 cm, etc.).

e Analysis of Soil Sections: Extract and analyze the soil from each section to determine the
distribution of fentrazamide remaining in the soil profile.
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Protocol 3: Sample Extraction and HPLC Analysis

Objective: To extract and quantify fentrazamide residues from water and soil samples.
Materials:
e High-Performance Liquid Chromatograph (HPLC) with a UV detector.
o ODS-Il analytical column or equivalent.
o Solid Phase Extraction (SPE) manifold and silica cartridges.
e Solvents: 0.1 N HCI, Acetone, Acetonitrile (HPLC grade), Water (HPLC grade).
o Rotary evaporator, centrifuge, vortex mixer.
Procedure:
o Water Sample Extraction:
o Take a known volume of the water sample.
o If necessary, pass through a silica SPE cartridge for cleanup and concentration.
o Elute the fentrazamide from the cartridge with an appropriate solvent mixture.
o Evaporate the solvent and reconstitute the residue in the mobile phase for HPLC analysis.

e Soil Sample Extraction:

o

Take a known mass of the soil sample.

[¢]

Add 0.1 N HCI: Acetone (1:1 v/v) and shake vigorously.

[e]

Centrifuge and collect the supernatant. Repeat the extraction process.

[e]

Combine the supernatants and partition with a suitable organic solvent.

o

Pass the organic phase extract through a silica SPE cartridge for cleanup.
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o Evaporate the cleaned extract and reconstitute the residue in the mobile phase.

e HPLC Analysis:
o Column: ODS-II.
o Mobile Phase: Acetonitrile: Water (70:30 v/v).
o Flow Rate: 1.0 mL/min (typical, optimize as needed).
o Detection: UV at 214 nm.

o Quantification: Prepare a calibration curve using analytical standards of fentrazamide
over a linear range (e.g., 0.05-1.00 pg/mL). Calculate the concentration in samples by
comparing peak areas to the calibration curve.

Visualizations

The following diagrams illustrate the environmental pathways and experimental processes
related to fentrazamide in paddy fields.
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Caption: Environmental fate of fentrazamide in a paddy field ecosystem.
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Caption: Workflow for fentrazamide runoff and leaching experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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